2-ethoxy-4-(11-oxo-7,8,9,10,11,12-hexahydrobenzo[a]acridin-12-yl)phenyl acetate

• IUPAC Name: [2-ethoxy-4-(11-oxo-8,9,10,12-tetrahydro-7H-benzo[a]acridin-12-yl)phenyl] acetate
• InChI: InChI=1S/C27H25NO4/c1-3-31-24-15-18(12-14-23(24)32-16(2)29)25-26-19-8-5-4-7-17(19)11-13-21(26)28-20-9-6-10-22(30)27(20)25/h4-5,7-8,11-15,25,28H,3,6,9-10H2,1-2H3
• InChI Key: SUMCZHBAUZFVPT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C2C3=C(CCCC3=O)NC4=C2C5=CC=CC=C5C=C4)OC(=O)C
• Molecular Formula: C27H25NO4
• Molecular Weight: 427.5 g/mol

Description

2-ethoxy-4-(11-oxo-7,8,9,10,11,12-hexahydrobenzo[a]acridin-12-yl)phenyl acetate is a synthetic compound that has been gaining attention in scientific research due to its potential applications in various fields. It is a member of the benzo[a]acridine family and has been shown to have interesting biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-ethoxy-4-(11-oxo-7,8,9,10,11,12-hexahydrobenzo[a]acridin-12-yl)phenyl acetate is not fully understood. However, it has been shown to inhibit the activity of certain enzymes that are involved in tumor growth. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, it has been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
2-ethoxy-4-(11-oxo-7,8,9,10,11,12-hexahydrobenzo[a]acridin-12-yl)phenyl acetate has been shown to have several interesting biochemical and physiological effects. In addition to its anti-tumor and neuroprotective effects, it has been shown to have anti-inflammatory properties. It has also been shown to have anxiolytic effects, which may make it a potential therapeutic agent for anxiety disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 2-ethoxy-4-(11-oxo-7,8,9,10,11,12-hexahydrobenzo[a]acridin-12-yl)phenyl acetate in lab experiments is its relatively simple synthesis method. Additionally, it has been shown to have low toxicity, which makes it a safer alternative to other compounds that may be more toxic. However, one limitation is that its mechanism of action is not fully understood, which may hinder its potential applications.

Future Directions

There are several future directions for research involving 2-ethoxy-4-(11-oxo-7,8,9,10,11,12-hexahydrobenzo[a]acridin-12-yl)phenyl acetate. One area of interest is in further investigating its anti-tumor activity and potential use as a therapeutic agent for cancer. Additionally, more research is needed to fully understand its mechanism of action and potential applications in neurodegenerative diseases and anxiety disorders. Finally, it may be interesting to explore its potential use as a fluorescent probe for imaging applications.

Scientific Research Applications

2-ethoxy-4-(11-oxo-7,8,9,10,11,12-hexahydrobenzo[a]acridin-12-yl)phenyl acetate has been studied for its potential applications in various scientific fields. One area of interest is in cancer research, where it has been shown to have anti-tumor activity. It has also been studied for its potential use as a fluorescent probe for imaging applications. Additionally, it has been investigated for its potential as a therapeutic agent for neurodegenerative diseases.